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Compound of Interest

Compound Name: 3-Ethyl-1H-indol-7-ol

Cat. No.: B13698439

Get Quote

Part 1: Executive Summary
3-Ethyl-1H-indol-7-ol (CAS 1895169-89-7) is a specialized indole derivative characterized by

a hydroxyl group at the C7 position and an ethyl side chain at the C3 position.[1] While less

ubiquitous than its 5-hydroxy (serotonin-like) or 3-acetic acid (auxin-like) counterparts, this

specific scaffold serves as a critical pharmacophore in the development of non-steroidal anti-

inflammatory drugs (NSAIDs) and selective serotonin receptor ligands.[1]

Its structural isomerism is of particular significance in the synthesis of pyranoindole derivatives,

such as Etodolac, where the precise positioning of the ethyl and hydroxyl moieties dictates the

regioselectivity of subsequent cyclization reactions.[1] This guide provides a definitive technical

workflow for the synthesis, purification, and application of 3-Ethyl-1H-indol-7-ol, emphasizing

the handling of its oxidation-sensitive phenolic system.[1]

Part 2: Chemical Identity & Physical Properties[1]
The following data establishes the baseline identity for validation during synthesis and

procurement.
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Property Specification

Chemical Name 3-Ethyl-1H-indol-7-ol

CAS Number 1895169-89-7

Molecular Formula C₁₀H₁₁NO

Molecular Weight 161.20 g/mol

Appearance Off-white to pale beige crystalline powder

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Sparingly soluble in water

pKa (Predicted) ~9.8 (Phenolic OH), ~16.5 (Indole NH)

Storage Conditions
-20°C, Inert Atmosphere (Argon/Nitrogen),

Protect from light

Instability
High susceptibility to oxidative dimerization at

C2/C4 if exposed to air in solution

Part 3: Synthesis & Manufacturing Protocol
Retrosynthetic Analysis
The most robust route to 3-Ethyl-1H-indol-7-ol is the Fischer Indole Synthesis.[1] This method

utilizes the [3,3]-sigmatropic rearrangement of a hydrazone formed between a C7-oxygenated

hydrazine and an aldehyde.[1]

Precursor A: 2-Hydrazinophenol (as hydrochloride salt to prevent oxidation).[1]

Precursor B: Butanal (Butyraldehyde).[1]

Catalyst: Zinc Chloride (

) or Sulfuric Acid (

).[1]

Detailed Experimental Protocol
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Note: All steps must be performed under a nitrogen or argon atmosphere to prevent the

formation of quinone-imine byproducts.

Step 1: Hydrazone Formation[1]
Charge: In a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve 2-Hydrazinophenol Hydrochloride (1.0 eq) in deoxygenated Ethanol (10

V).

Addition: Add Butanal (1.1 eq) dropwise at 0°C over 15 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by

TLC (System: Hexane/EtOAc 3:1) for the disappearance of hydrazine.[1]

Step 2: Cyclization (Fischer Rearrangement)
Acidification: Cool the hydrazone solution to 0°C. Slowly add concentrated

(2.0 eq) or anhydrous

(1.5 eq).

Reflux: Heat the reaction mixture to reflux (80°C) for 3–5 hours. The solution will darken; this

is normal, but excessive blackening indicates polymerization.[1]

Quench: Cool to room temperature and pour the mixture onto crushed ice/water (20 V).

Step 3: Isolation & Purification
Extraction: Extract the aqueous slurry with Ethyl Acetate (

).

Wash: Wash combined organics with Brine (

), then saturated

to neutralize acid traces.

Drying: Dry over anhydrous
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, filter, and concentrate in vacuo.

Chromatography: Purify the crude residue via flash column chromatography on silica gel.

Eluent Gradient: 0%

30% Ethyl Acetate in Hexanes.[1]

Target Fraction: The 7-hydroxyindole typically elutes after the non-polar impurities but

before the baseline tars.[1]

Mechanistic Pathway Visualization[1]

2-Hydrazinophenol
+ Butanal

Arylhydrazone
Intermediate

Condensation Ene-Hydrazine
Tautomer

Acid Cat. [3,3]-Sigmatropic
Rearrangement

Rate Limiting Diimine
Intermediate

Re-aromatization Cyclization &
NH3 Loss

3-Ethyl-1H-indol-7-ol
(Target)

Final Aromatization

Click to download full resolution via product page

Figure 1: Mechanistic flow of the Fischer Indole Synthesis converting 2-hydrazinophenol and

butanal into 3-Ethyl-1H-indol-7-ol.

Part 4: Applications in Drug Discovery[1]
Scaffold for NSAID Development
3-Ethyl-1H-indol-7-ol is a structural isomer of the key intermediate used for Etodolac (Lodine).

[1]

Etodolac Intermediate: 7-Ethyltryptophol (Ethyl group at C7, Ethanol chain at C3).[1]

Target Molecule: 3-Ethyl-1H-indol-7-ol (Ethyl group at C3, Hydroxyl at C7).[1]

Researchers utilize this isomer to probe the Structure-Activity Relationship (SAR) of the

cyclooxygenase (COX) binding pocket.[1] By inverting the substituents, scientists can

determine if the C7-ethyl group of Etodolac is essential for hydrophobic packing or if the C7-

hydroxyl variant offers superior H-bonding capabilities with Arg-120 in COX enzymes.[1]
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Serotonin (5-HT) Receptor Ligands
The 7-hydroxyindole motif mimics the electronic properties of serotonin (5-hydroxytryptamine)

but with altered steric bulk due to the C3-ethyl group.[1] This makes it a valuable fragment for

designing:

5-HT2A Antagonists: For antipsychotic applications.[1]

5-HT7 Agonists: For cognitive enhancement and circadian rhythm modulation.[1]

Part 5: Analytical Profiling & Quality Control[1]
To ensure the integrity of the synthesized compound, the following analytical signatures must

be verified.

1H-NMR Interpretation (DMSO-d6, 400 MHz)
Shift (

ppm)
Multiplicity Integration Assignment

10.85 Broad Singlet 1H Indole NH

9.40 Broad Singlet 1H Phenolic OH (C7)

7.05 Doublet (J=8Hz) 1H C4-H (Aromatic)

6.80 Triplet (J=8Hz) 1H C5-H (Aromatic)

6.95 Doublet (J=2Hz) 1H C2-H (Indole C2)

6.55 Doublet (J=8Hz) 1H C6-H (Aromatic)

2.68 Quartet 2H Ethyl CH₂

1.25 Triplet 3H Ethyl CH₃

Mass Spectrometry (LC-MS)[1]
Ionization: ESI+ (Electrospray Ionization, Positive Mode)[1]

Expected Mass:
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m/z[1]

Fragmentation: Loss of ethyl group (

) is a common daughter ion.[1]

Part 6: Safety & Handling (MSDS Highlights)
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Precautionary Measures:

Oxidation Risk: The C7-hydroxyl group renders the indole electron-rich and prone to

oxidation.[1] Store under argon.

PPE: Wear nitrile gloves and safety goggles.[1] Use a fume hood during synthesis to avoid

inhaling hydrazine residues.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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